Cas no 27429-53-4 (Ethanesulfonamide,2-amino-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-)

• Product Name: Ethanesulfonamide,2-amino-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-
• CAS No: 27429-53-4
• MF: C₁₃H₁₈N₄O₃S
• MW: 310.372021198273
• CID: 265467
• PubChem ID: 213963
• Update Time: 2025-04-19

Ethanesulfonamide,2-amino-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonamide,2-amino-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-
• 2-amino-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)ethanesulfonamide
• Ethanesulfonamide, 2-amino-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-
• Ethanesulfonamide, 2-amino-N-antipyrinyl-
• 27429-53-4
• Taurinopyrine
• BRN 0762206
• 2-Amino-N-antipyrinylethanesulfonamide
• DTXSID60181844

• Inchi： 1S/C13H18N4O3S/c1-10-12(15-21(19,20)9-8-14)13(18)17(16(10)2)11-6-4-3-5-7-11/h3-7,15H,8-9,14H2,1-2H3
• InChI Key： BICDWBFMGBHOJG-UHFFFAOYSA-N
• SMILES： S(CCN)(NC1C(N(C2C=CC=CC=2)N(C)C=1C)=O)(=O)=O

Computed Properties

• Exact Mass: 310.11014
• Monoisotopic Mass: 310.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 95.74